Cas no 1150617-58-5 (2-Bromo-7-chloro-5H-pyrrolo2,3-bpyrazine)

• Product Name: 2-Bromo-7-chloro-5H-pyrrolo2,3-bpyrazine
• CAS No: 1150617-58-5
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• CID: 4561041
• PubChem ID: 40152263
• Update Time: 2025-05-21

2-Bromo-7-chloro-5H-pyrrolo2,3-bpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine
• O10696
• A928020
• SCHEMBL2377045
• AC-30795
• DTXSID201265071
• AKOS015918888
• 5H-Pyrrolo[2,3-b]pyrazine, 2-bromo-7-chloro-
• VKBKVPMFSIOUCS-UHFFFAOYSA-N
• DS-9054
• DB-164198
• 1150617-58-5
• 2-Bromo-7-chloro-5H-pyrrolo2,3-bpyrazine

• MDL： MFCD12031300
• Inchi： 1S/C6H3BrClN3/c7-4-2-10-6-5(11-4)3(8)1-9-6/h1-2H,(H,9,10)
• InChI Key： VKBKVPMFSIOUCS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(=CN2)Cl)=N1

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on 2-Bromo-7-chloro-5H-pyrrolo2,3-bpyrazine

2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine: A Comprehensive Overview

The compound with CAS No. 1150617-58-5, known as 2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine, is a highly specialized organic molecule that has garnered significant attention in the fields of heterocyclic chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug discovery and materials science.

2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine is characterized by its fused bicyclic structure, comprising a pyrrole ring fused to a pyrazine ring. The presence of bromine and chlorine substituents at the 2 and 7 positions, respectively, imparts distinct electronic and steric properties to the molecule. These substituents not only influence the compound's reactivity but also play a crucial role in its potential applications in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds like 2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly those targeting neurodegenerative diseases and cancer. The bromine and chlorine atoms serve as excellent leaving groups, facilitating various substitution reactions that are essential in organic synthesis.

The synthesis of 2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine typically involves multi-step processes that combine principles from heterocyclic chemistry and organometallic catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

In terms of applications, 2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine has shown promise in the development of antimicrobial agents and antioxidants. Its unique electronic configuration allows for interactions with biological systems at molecular levels, making it a valuable tool in drug design.

Moreover, this compound has been utilized in the creation of advanced materials for use in electronics and optoelectronics. Its ability to participate in π–π interactions makes it a candidate for designing novel semiconducting materials with tailored electronic properties.

Recent research has also focused on the bioavailability and toxicological profile of 2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine, which are critical factors for its potential use in pharmaceuticals. Studies indicate that while it exhibits significant biological activity, further optimization is required to enhance its pharmacokinetic properties.

In conclusion, CAS No. 1150617-58-5, or 2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and potential applications across multiple disciplines underscore its importance as a key compound in contemporary chemical research.